Cas no 159053-44-8 (2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile)

2-Oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile is a versatile heterocyclic compound featuring a fused quinoline scaffold with a carbonyl group at the 2-position and a cyano substituent at the 6-position. This structure imparts significant utility in organic synthesis, particularly as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its electron-withdrawing cyano group enhances reactivity in nucleophilic substitution and cyclization reactions, while the tetrahydroquinoline core offers a rigid framework for further derivatization. The compound's high purity and stability under standard conditions make it suitable for precision applications in medicinal chemistry and material science research. Its synthetic flexibility allows for efficient modifications, enabling access to diverse biologically active analogs.
2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile structure
159053-44-8 structure
Product Name:2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile
CAS No:159053-44-8
MF:C10H8N2O
MW:172.18332195282
MDL:MFCD13179482
CID:1026117
PubChem ID:15270576
Update Time:2025-05-25

2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-tetrahydro-2-oxo-6-Quinolinecarbonitrile
    • 2H-1-Benzopyran-2-one,3-amino-3,4-dihydro-(9CI)
    • 2-Oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile
    • 2-oxo-3,4-dihydro-1H-quinoline-6-carbonitrile
    • 6-Quinolinecarbonitrile,1,2,3,4-tetrahydro-2-oxo
    • Z1255443927
    • 6-Quinolinecarbonitrile, 1,2,3,4-tetrahydro-2-oxo-
    • AKOS016001231
    • BS-21593
    • DA-09760
    • MFCD13179482
    • JLJAWZROXAVJMK-UHFFFAOYSA-N
    • DTXSID10570784
    • SCHEMBL2015376
    • 159053-44-8
    • EN300-104429
    • 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile
    • MDL: MFCD13179482
    • Inchi: 1S/C10H8N2O/c11-6-7-1-3-9-8(5-7)2-4-10(13)12-9/h1,3,5H,2,4H2,(H,12,13)
    • InChI Key: JLJAWZROXAVJMK-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C=C(C#N)C=CC=2N1

Computed Properties

  • Exact Mass: 172.06400
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 400.4±45.0 °C at 760 mmHg
  • PSA: 56.38000
  • LogP: 1.52808
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

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2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Tris[2-(2-pyridinyl-κN)-5-(trifluoromethyl)phenyl-κC]iridium Solvents: Acetonitrile ;  12 h, 25 °C
Reference
Visible-Light Induced C(sp2)-H Amidation with an Aryl-Alkyl σ-Bond Relocation via Redox-Neutral Radical-Polar Crossover
Keum, Hyeyun ; Jung, Hoimin ; Jeong, Jiwoo ; Kim, Dongwook ; Chang, Sukbok, Angewandte Chemie, 2021, 60(48), 25235-25240

2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile Preparation Products

2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile Related Literature

Additional information on 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile

Comprehensive Overview of 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile (CAS No. 159053-44-8)

2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile (CAS No. 159053-44-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the tetrahydroquinoline family, which is known for its diverse biological activities. With the increasing demand for novel drug candidates and functional materials, this compound has become a focal point in synthetic chemistry and medicinal research.

The molecular structure of 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile features a quinoline core modified with a carbonitrile group at the 6-position and a ketone functionality at the 2-position. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, as similar structures have shown promise in targeting neurological disorders.

In recent years, the compound has been explored for its role in catalysis and material science. Its ability to act as a ligand or precursor in metal-organic frameworks (MOFs) has opened new avenues for designing advanced materials. Additionally, the carbonitrile group offers reactivity that can be harnessed for click chemistry applications, a trending topic in synthetic organic chemistry.

From a green chemistry perspective, 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile aligns with the growing emphasis on sustainable synthesis. Researchers are investigating eco-friendly methods to produce this compound, such as microwave-assisted synthesis or biocatalysis, which reduce waste and energy consumption. These approaches resonate with the global push toward environmentally responsible practices in chemical manufacturing.

The compound's relevance extends to computational chemistry, where in silico studies predict its interactions with biological targets. With the rise of AI-driven drug discovery, molecules like 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile are being screened virtually to identify potential therapeutic uses faster and more cost-effectively. This aligns with the pharmaceutical industry's shift toward high-throughput screening and machine learning applications.

Quality control and analytical characterization of 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile are critical for its industrial adoption. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These methods are also topics of frequent searches by professionals seeking to optimize their analytical workflows.

In summary, 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbonitrile (CAS No. 159053-44-8) represents a multifaceted compound with broad applicability across pharmaceuticals, materials science, and sustainable chemistry. Its structural features and reactivity make it a valuable building block for innovation, while modern techniques like AI-assisted design and green synthesis further enhance its potential. As research continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.

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